Cas no 760952-78-1 (1-(1-benzyl-1H-1,2,3-triazol-4-yl)methanamine)

• Product Name: 1-(1-benzyl-1H-1,2,3-triazol-4-yl)methanamine
• CAS No: 760952-78-1
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• MDL: MFCD16666710
• CID: 3213173
• PubChem ID: 12160907
• Update Time: 2025-04-21

1-(1-benzyl-1H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanamine, 1-(phenylmethyl)-
• (1-benzyl-1H-1,2,3-triazol-4-yl)methanamine
• (1-benzyltriazol-4-yl)methanamine
• 1-(1-benzyl-1H-1,2,3-triazol-4-yl)methanamine
• G50669
• DB-200045
• EN300-264911
• GRERKWAIZGIGIM-UHFFFAOYSA-N
• AKOS011331482
• SCHEMBL936700
• 760952-78-1
• [(1-benzyl-1h-1,2,3-triazol-4-yl)methyl]amine
• F1907-0212

• MDL： MFCD16666710
• Inchi： 1S/C10H12N4/c11-6-10-8-14(13-12-10)7-9-4-2-1-3-5-9/h1-5,8H,6-7,11H2
• InChI Key： GRERKWAIZGIGIM-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C=C(CN)N=N1

Computed Properties

• Exact Mass: 188.106196400Da
• Monoisotopic Mass: 188.106196400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.7Ų